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Compound of Interest

5-Chloro-2-hydroxy-n-(2-
Compound Name:

hydroxyethyl)benzamide
CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Physicochemical Profile & Molecular Weight

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a synthetic salicylamide derivative.[1]
Structurally, it consists of a 5-chlorosalicylic acid core linked via an amide bond to an

ethanolamine moiety.[1] This modification introduces a polar hydroxyethyl group, significantly
altering the solubility profile compared to its lipophilic parent compound, 5-chlorosalicylic acid.

[1]

Quantitative Data Summary
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Property Value Notes

Molecular Formula CoH10CINO3

Used for stoichiometric

Average Molecular Weight 215.63 g/mol )
calculations.[1]
] ) Based on 3°Cl (75.78%
Monoisotopic Mass 215.0349 g/mol
abundance).[1]
) Based on 37Cl (24.22%
Isotopic Mass (M+2) 217.0320 g/mol
abundance).[1]
Exact Mass 215.034921 Da High-resolution MS target.[1]
More hydrophilic than 5-
ClogP (Predicted) ~1.3-15 chlorosalicylic acid (ClogP
~2.7).[1]
Phenolic -OH, Amide -NH,
H-Bond Donors 3 ] ]
Aliphatic -OH.[1]
Amide C=0, Phenolic O,
H-Bond Acceptors 4

Aliphatic O, Amide N.

Isotopic Distribution Logic

For mass spectrometry (MS) validation, the chlorine atom dictates a distinct isotopic signature.
[1] Unlike pure CHNO compounds, this molecule will exhibit a characteristic 3:1 intensity ratio
between the molecular ion (M, m/z 215) and the M+2 isotope (m/z 217).[1]

o M Peak (100%): Contains 3°Cl.[1]
e M+2 Peak (~32%): Contains 3’Cl.[1]

» Analytical Insight: Absence of this 3:1 doublet in the mass spectrum indicates dechlorination
or misidentification.[1]

Synthetic Architecture
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The most robust synthesis route avoids the direct coupling of the carboxylic acid (which
requires coupling agents like EDC/NHS) in favor of nucleophilic acyl substitution using the
methyl ester.[1] This method is self-validating as the disappearance of the methyl ester starting
material is easily monitored via TLC or HPLC.[1]

Synthesis Pathway Diagram

- Nucleophilic Attack 5-Chloro-2-hydroxy-N-
Methyl 5-chlorosalicylate (Re ﬂux) (2-hydroxyethyl)benzamide
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’//——V: Intermediate | .~ - MeOH

Ethanolaminre }—m TTTTTTTTmo ! R R .| Methanol

(2-Aminoethanol) (Byproduct)

Click to download full resolution via product page

Figure 1: Nucleophilic acyl substitution mechanism converting methyl 5-chlorosalicylate to the
target amide.[1]

Experimental Protocol

Objective: Synthesize 10 mmol of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.
o Reagent Preparation:
o Dissolve Methyl 5-chlorosalicylate (1.87 g, 10 mmol) in Methanol (10 mL).

o Add Ethanolamine (0.92 g, 15 mmol, 1.5 eq) dropwise. Note: Excess amine drives the
equilibrium forward.

e Reaction:

o Heat the mixture to reflux (65°C) for 4—6 hours.
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o Process Control: Monitor via TLC (Silica gel; Eluent: Ethyl Acetate/Hexane 1:1).[1] The
starting ester (

) should disappear, replaced by the more polar amide (
)[1]

o Work-up:
o Cool reaction to room temperature.[1]
o Concentrate under reduced pressure to remove Methanol.[1]

o Dissolve residue in Ethyl Acetate (20 mL) and wash with 1N HCI (10 mL) to remove
unreacted ethanolamine.[1] Caution: Do not use strong base, as the phenolic proton is
acidic.[1]

o Wash with Brine, dry over anhydrous Na2SOa, and evaporate.[1]
 Purification:

o Recrystallize from Ethanol/Water or purify via Flash Column Chromatography if high purity
(>99%) is required for biological assays.[1]

Analytical Characterization & Validation

To certify the identity of the synthesized compound, researchers must validate the structure
using orthogonal methods.[1]

Mass Spectrometry (ESI-MS)[1]

 lonization Mode: Negative Mode (ESI-) is often more sensitive due to the acidic phenolic
proton.[1]

o Expected Peaks (Negative Mode):
o [M-H]™:m/z 214.0 (Base peak).[1]

o [M-H+2]7:m/z 216.0 (approx. 33% intensity of base peak).[1]
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o Expected Peaks (Positive Mode):

o [M+H]*:m/z 216.0.[1]

o [M+Na]*:m/z 238.0.[1]

1 -

- =16

Chemical Shift () Multiplicity Integration Assignment

Phenolic -OH
12.50 ppm Singlet (Broad) 1H (Intramolecular H-

bond to C=0).[1]
8.80 ppm Triplet 1H Amide -NH.

Ar-H (C6, ortho to
7.90 ppm Doublet (J=2.5 Hz) 1H

C=0).[1]

Ar-H (C4, para to
7.45 ppm Doublet of Doublets 1H

C=0).

Ar-H (C3, ortho to -
6.95 ppm Doublet (J=8.8 Hz) 1H

OH).[1]
4.80 ppm Broad Singlet 1H Aliphatic -OH.
3.55 ppm Multiplet 2H -CH2-O-.
3.35 ppm Multiplet 2H -N-CH2-.

Structural Validation Logic
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Figure 2: Decision tree for structural validation using MS and NMR data.

Research Context & Applications

This molecule serves as a critical pharmacophore in the development of anti-infective agents.

[1] Salicylanilides (analogs of this compound) are well-documented for their antibacterial and

antifungal properties, often acting by uncoupling oxidative phosphorylation.[1]

¢ Solubility Enhancement: The N-(2-hydroxyethyl) chain improves water solubility compared to

N-phenyl analogs (like Niclosamide), making this compound a valuable intermediate for

testing "drug-like" properties in early discovery.[1]

» Fragment-Based Drug Design: It represents a "fragment" containing both a hydrogen bond

donor/acceptor motif (amide/hydroxyl) and a halogen handle (Cl) for further functionalization
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via cross-coupling reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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